Cas no 33140-05-5 (3-Phenyl-5-p-tolyl-S-triazole)

• Product Name: 3-Phenyl-5-p-tolyl-S-triazole
• CAS No: 33140-05-5
• MF: C₁₅H₁₃N₃
• MW: 235.283822774887
• CID: 2713521
• Update Time: 2023-08-07

3-Phenyl-5-p-tolyl-S-triazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylphenyl)-3-phenyl-1H-1,2,4-triazole
• 3-Phenyl-5-p-tolyl-S-triazole
• 3-(4-Methylphenyl)-5-phenyl-1H-1,2,4-triazole
• s-Triazole,3-methyl-5-o-tolyl
• S-Triazole, 3-phenyl-5-p-tolyl-
• BDBM50518759
• 3-Phenyl-5-(p-tolyl)-1H-1,2,4-triazole
• 3-Phenyl-5-(4-methylphenyl)-4H-1,2,4-triazole

• Inchi： 1S/C15H13N3/c1-11-7-9-13(10-8-11)15-16-14(17-18-15)12-5-3-2-4-6-12/h2-10H,1H3,(H,16,17,18)
• InChI Key： OGSBRDJAMKKTRH-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC(C)=CC=2)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 3.7
• Topological Polar Surface Area: 41.6